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Compound of Interest

Compound Name: Carbobenzoxyglycyl-L-proline

Cat. No.: B8016310

Get Quote

CAS: 1160-54-9 | MW: 306.31 g/mol | Formula: C₁₅H₁₈N₂O₅

Part 1: Executive Summary
Z-Gly-Pro-OH is a protected dipeptide intermediate exhibiting amphiphilic behavior. Its solubility

is governed by the competition between the hydrophobic benzyloxycarbonyl (Z) protecting

group and the hydrophilic free carboxylic acid terminus.

Critical Insight: While "sparingly soluble" in pure water, its solubility is pH-switchable. It

dissolves readily in basic aqueous buffers (pH > 7.5) but precipitates in acidic environments.

Organic Preference: It exhibits high solubility in polar organic solvents (Methanol, Ethanol,

DMSO, DMF) and moderate solubility in esters (Ethyl Acetate), making it ideal for solution-

phase peptide synthesis.

Part 2: Physicochemical Profile & Solubility
Mechanics
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The molecule contains three distinct functional regions that dictate its solvent interaction:

Hydrophobic Cap (Z-Group): The phenyl ring drives solubility in organic solvents (DCM,

EtOAc) and causes aggregation in water.

Peptide Backbone (Gly-Pro): The amide bonds participate in hydrogen bonding, supporting

solubility in alcohols (MeOH, EtOH).

Ionizable Tail (-COOH): The C-terminal acid (pKa ≈ 3.8) allows for water solubility only when

deprotonated.

Solubility Data Matrix
Solvent System Solubility Rating Critical Notes Application

Water (pH < 4) Insoluble
Precipitates as a white

solid.

Acid precipitation

purification.

Water (pH > 7.5) Soluble (>50 mg/mL)

Requires base

(NaOH/NaHCO₃) to

form carboxylate salt.

Enzymatic assays;

Aqueous coupling.

Methanol / Ethanol High
Soluble at >30

mg/mL.

Recrystallization;

Optical rotation

analysis.

DMSO / DMF Very High
>100 mg/mL.

Hygroscopic risk.[1]

Stock solutions; Solid-

phase synthesis.

Ethyl Acetate Moderate
Soluble (often

requires warming).

Extraction solvent.[2]

[3]

Hexane / Ether Insoluble
Used as an anti-

solvent.

Precipitation &

washing.[2]

Part 3: Solubility & Handling Workflows
Diagram: Solvent Selection Decision Tree
The following logic flow guides the researcher in selecting the optimal solvent based on the

downstream application.
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Start: Select Application

Peptide Synthesis
(Coupling)

Biological Assay
(Enzymatic)

Purification
(Recrystallization)

Use DMF or NMP
(High Solubility, Inert)

Use DCM/DMF Mix
(If activation required)

1. Dissolve in DMSO
(100x Stock) Solvent Pair System

2. Dilute into Buffer
(pH > 7.5)

Risk: Precipitation if pH < 5

Ethyl Acetate / Hexane
(Standard)

Ethanol / Water
(Alternative)

Click to download full resolution via product page

Figure 1: Decision tree for solvent selection based on experimental intent.

Protocol: Aqueous Solubilization (pH-Switch Method)
Purpose: To dissolve Z-Gly-Pro-OH in water for biological assays without using high

concentrations of organic co-solvents.

Weighing: Weigh the required amount of Z-Gly-Pro-OH (e.g., 10 mg).

Suspension: Add 90% of the final volume of water. The powder will float/clump (hydrophobic

effect).

Titration: Add 1M NaOH dropwise while vortexing.

Mechanism:[2][3][4] NaOH deprotonates the carboxylic acid (

).
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Endpoint: The solution will turn clear once the pH exceeds ~7.5.

Buffering: Immediately add concentrated buffer (e.g., 10x PBS) to stabilize the pH.

Back-Titration (Caution): Do not acidify below pH 5, or the compound will crash out of

solution.

Protocol: Recrystallization (Purification)
Purpose: To purify crude Z-Gly-Pro-OH removing non-polar impurities or salts.

System A: Ethyl Acetate / Hexane (Recommended)[2]

Dissolve crude Z-Gly-Pro-OH in a minimum volume of hot Ethyl Acetate (approx. 60°C).

Optional: Filter while hot if insoluble particulates (salts) are present.[2]

Slowly add Hexane (anti-solvent) dropwise to the hot solution until a faint turbidity

(cloudiness) persists.

Add a few drops of Ethyl Acetate to clear the solution.

Allow to cool slowly to room temperature, then transfer to 4°C. White crystals should form.

Filter and wash with cold Hexane.

System B: Ethanol / Water[2][5]

Dissolve in minimum hot Ethanol (or Methanol).

Add warm Water dropwise until turbid.

Cool slowly. Note: Yields may be lower due to partial solubility in water.

Part 4: Comparative Analysis (Water vs. Organic)[1]
The following table contrasts the thermodynamic behavior of Z-Gly-Pro-OH in different

environments.
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Feature
Organic Phase
(e.g., EtOAc)

Aqueous Phase
(pH 7.[2]4)

Aqueous Phase
(pH 3.0)

Dominant Species Neutral (R-COOH) Anionic (R-COO⁻) Neutral (R-COOH)

Solvation Driver
Van der Waals (Z-

group)

Ion-Dipole

(Carboxylate)

None (Hydrophobic

effect dominates)

Aggregation State Monomeric Monomeric/Dimeric
Aggregated /

Precipitated

Primary Use Synthesis / Extraction Biological Substrate
Isolation /

Precipitation

Workflow Visualization: Partitioning Logic
This diagram illustrates how to manipulate the molecule during Liquid-Liquid Extraction (Work-

up).

Reaction Mixture
(Z-Gly-Pro-OH + Impurities)

Add NaHCO3 (aq)
(Basic pH)

Organic Layer
(Discard)Non-polar impurities

Aqueous Layer
(Contains Z-Gly-Pro-COO-)

Product moves to water
Acidify with HCl

(pH ~2) Extract with EtOAc Final Product
(in EtOAc)

Click to download full resolution via product page

Figure 2: Acid-Base extraction strategy utilizing the pH-dependent solubility.

Part 5: References
Sigma-Aldrich. (n.d.). Z-Gly-Pro-OH Product Specification & Optical Activity. Retrieved from

[6]

PubChem. (2021).[7] Compound Summary for Z-Gly-Pro-OH (CID 1160-54-9). National

Center for Biotechnology Information. Retrieved from

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.reddit.com/r/chemistry/comments/195ujks/whats_the_best_solvent_to_remove_these_crystals/
https://www.benchchem.com/product/b8016310/docs?utm_src=pdf-body-img#technical-master-file-z-gly-pro-oh-solubility-handling
https://www.researchgate.net/post/How_can_I_dissolve_Z-Gly-Pro-pNA_in_methanol
https://pubchem.ncbi.nlm.nih.gov/compound/H-Gly-pro-gly-OH
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8016310?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bergqvist, Y., et al. (1993). Enantioselective high-performance liquid chromatographic

determination of mefloquine using N-benzyloxycarbonyl-glycyl-L-proline as chiral counter

ion. Journal of Chromatography B. Retrieved from

Fülöp, V., et al. (2000). Structures of Prolyl Oligopeptidase Substrate/Inhibitor Complexes.

Journal of Biological Chemistry. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b8016310?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8016310?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

